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Compound of Interest

Compound Name: 4-Bromo-3-chloroaniline

Cat. No.: B1265746

Technical Support Center: 4-Bromo-3-
chloroaniline

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 4-Bromo-3-
chloroaniline.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 4-Bromo-3-chloroaniline?

Al: 4-Bromo-3-chloroaniline is a hazardous substance that poses several risks. It is harmful if
swallowed, toxic in contact with skin, and harmful if inhaled.[1] It can cause skin irritation and
serious eye irritation.[1] Furthermore, there is a risk of damage to organs through prolonged or
repeated exposure.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When working with 4-Bromo-3-chloroaniline, it is crucial to wear appropriate personal
protective equipment. This includes protective gloves, protective clothing, eye protection
(chemical goggles or safety glasses), and face protection.[1][2] In case of inadequate
ventilation, respiratory protection should also be worn.[2]

Q3: What are the proper storage conditions for 4-Bromo-3-chloroaniline?
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A3: The compound should be stored in a tightly closed container in a well-ventilated place.[2]
Some sources recommend storage in a cool, dark, and dry area, potentially under an inert gas
to prevent degradation.[3] It is also important to protect it from air and light, as long-term
exposure may cause decomposition.[3][4]

Q4: What should | do in case of accidental exposure?

A4: Immediate action is necessary in case of exposure.

If inhaled: Move the victim to fresh air. If they feel unwell, call a POISON CENTER or doctor.
[1][5]

e If on skin: Wash the affected area with plenty of soap and water.[1][2] Immediately call a
POISON CENTER or doctor.[1]

 Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical advice if irritation persists.[2][3]

« If swallowed: Rinse the mouth with water.[1] Call a POISON CENTER or doctor if you feel
unwell.[5]

Q5: What are the known incompatibilities for 4-Bromo-3-chloroaniline?

A5: While specific chemical incompatibility data for 4-Bromo-3-chloroaniline is limited,
general principles for anilines and halogenated compounds should be followed. Avoid contact
with strong oxidizing agents, acids, and acid chlorides. Reactions with these substances can
be vigorous and produce hazardous byproducts.

Troubleshooting Guides
Scenario 1: | observe a change in the color of the 4-Bromo-3-chloroaniline powder.

e Possible Cause: The compound may be degrading due to improper storage conditions, such
as exposure to light, air, or moisture.

¢ Solution: Immediately move the container to a cool, dark, and dry place, preferably under an
inert atmosphere. Evaluate the purity of the material before use in sensitive experiments. For
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future storage, ensure the container is tightly sealed and stored according to the
recommended conditions.

Scenario 2: | have a small spill of 4-Bromo-3-chloroaniline powder in the laboratory.

o Immediate Action: Evacuate the immediate area and ensure proper ventilation. Avoid
breathing the dust.

¢ Cleanup Protocol:

o Wear the appropriate PPE, including a respirator, chemical-resistant gloves, and safety
goggles.

o Gently cover the spill with an inert absorbent material like clay or diatomaceous earth.[2]

o Carefully sweep or shovel the material into a suitable, labeled container for hazardous
waste.[2]

o Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose of the contaminated materials and waste according to local, regional, and national
regulations.[2]

Data Presentation

Physical and Chemical Properties

Property Value

Molecular Formula CeHsBrCIN

Molecular Weight 206.47 g/mol

Appearance White to light yellow powder or crystal[5]
Melting Point 64.0 to 74.0 °C[5]

Solubility Moderately soluble in organic solvents
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GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 3[2]
Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2[1][2]
Serious Eye Damage/Eye Irritation Category 2[1][2]

Specific Target Organ Toxicity (Repeated
Category 2[1]
Exposure)

Experimental Protocols

Protocol for Safe Weighing of 4-Bromo-3-chloroaniline
e Preparation:

o Ensure the weighing area is in a well-ventilated space, preferably within a chemical fume
hood.

o Don all required PPE: lab coat, chemical-resistant gloves, and safety goggles.
o Prepare a labeled, sealable container for the weighed compound.

» Weighing Procedure:

o

Place a weighing paper or boat on the analytical balance and tare.

[¢]

Carefully transfer the desired amount of 4-Bromo-3-chloroaniline from the stock
container to the weighing paper using a clean spatula. Avoid creating dust.

[¢]

Once the desired weight is reached, securely close the stock container.

[¢]

Carefully transfer the weighed powder to the prepared container and seal it.
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e Cleanup:
o Wipe the spatula and the weighing area with a damp cloth to remove any residual powder.

o Dispose of the weighing paper and any contaminated cleaning materials in the designated
hazardous waste container.

o Wash hands thoroughly with soap and water after completing the task.

Visualizations
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Caption: Workflow for the safe handling of 4-Bromo-3-chloroaniline.
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Caption: Decision logic for responding to a 4-Bromo-3-chloroaniline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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